Cas no 929635-71-2 (5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE)

5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE structure
929635-71-2 structure
Product Name:5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE
CAS No:929635-71-2
MF:C9H8FN3
MW:177.178324699402
CID:1981839
PubChem ID:2759138
Update Time:2025-04-21

5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

    • 5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE
    • 3-(4-fluorophenyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
    • AKOS022358425
    • 5-amino-3-(4-fluorophenyl)-1h-pyrazole
    • 5-Amino-3-(4-fluorophenyl)pyrazole, 97%
    • QYEHDCXFXONDPV-UHFFFAOYSA-N
    • MFCD01023677
    • 3-(4-fluorophenyl)-1H-pyrazole-5-amine
    • AKOS000195018
    • CS-W017371
    • STK312161
    • SY014180
    • AB07983
    • EN300-92986
    • 929635-71-2
    • 3-Amino-5-(4-fluorophenyl)-1H-pyrazole
    • DTXSID00374657
    • J-510700
    • 5-(4-fluorophenyl)-1H-pyrazol-3-amine
    • BCP08574
    • 72411-52-0
    • 1H-Pyrazol-3-amine,5-(4-fluorophenyl)-
    • 3-(4-fluorophenyl)-1H-pyrazol-5-amine
    • SCHEMBL244618
    • DB-347570
    • 5-Amino-3-(4-fluorophenyl)pyrazole
    • Z317042236
    • TS-02451
    • BBL038502
    • LB-0732
    • 1242422-48-5
    • Inchi: 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
    • InChI Key: QYEHDCXFXONDPV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 177.07022543Da
  • Monoisotopic Mass: 177.07022543Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.7Ų
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